Cas no 3934-87-0 (3,4-Dihydroxy-5-methoxybenzaldehyde)

• Product Name: 3,4-Dihydroxy-5-methoxybenzaldehyde
• CAS No: 3934-87-0
• MF: C₈H₈O₄
• MW: 168.146722793579
• MDL: MFCD00016610
• CID: 44593
• PubChem ID: 77535
• Update Time: 2025-05-22

3,4-Dihydroxy-5-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydroxy-5-methoxybenzaldehyde
• 5-Hydroxyvanillin
• 3,4-DIHYDROXY-5-METHOXY BENZYALDEHYDE
• 3,4-dihydroxy-5-methoxy-benzaldehyd
• 3,4-dihydroxy-5-methoxybenzadehyde
• 3,4-Dihydroxy-5-methoxybenzaldehdye
• 3,4-dihydroxy-5-methoxy-benzaldehyde
• 3-hydroxyvanillin
• 3-METHOXY-4,5-DIHYDROXYBENZALDEHYDE
• 4,5-dihydroxy-3-methoxybenzaldehyde
• 5-METHOXY-3,4-DIHYDROXYBENZALDEHYDE
• 5-methoxy-protocatechualdehyd
• 5-Methoxyprotocatechualdehyde
• Protocatechualdehyde,5-methoxy
• Benzaldehyde, 3,4-dihydroxy-5-methoxy-
• Protocatechualdehyde, 5-methoxy-
• NHS89FSM17
• RRKMWVISRMWBAL-UHFFFAOYSA-N
• NSC16679
• PubChem8233
• KSC496I4D
• Jsp006831
• BCP09236
• 3,4,dihydroxy-5-methox
• 3,4,dihydroxy-5-methoxybenzaldehyde
• SBB042846
• STK8
• AE-562/43346630
• BRN 1956546
• OXALYLFLUORIDE
• InChI=1/C8H8O4/c1-12-7-3-5(4-9)2-6(10)8(7)11/h2-4,10-11H,1H
• SY104317
• 3,4-Dihydroxy-4-methoxybenzaldehyde
• 3,4-Dihydroxy-5-methoxybenzaldehyde, 96%
• D72699
• Benzaldehyde,4-dihydroxy-5-methoxy-
• EN300-09520
• AKOS000268864
• UNII-NHS89FSM17
• MFCD00016610
• AC-1046
• CS-0043430
• EINECS 223-513-3
• DTXSID30192563
• NSC 16679
• FT-0635065
• SCHEMBL1001955
• CHEMBL1982490
• A20482
• Z56979310
• 3934-87-0
• NS00030569
• 3,4-dihydroxy-5-methoxy benzaldehyde
• NSC-16679
• NCI60_001317
• PS-11680
• 5-Hydroxyvanilline
• DTXCID70115054
• BBL011124
• STK802404

• MDL： MFCD00016610
• Inchi： 1S/C8H8O4/c1-12-7-3-5(4-9)2-6(10)8(7)11/h2-4,10-11H,1H3
• InChI Key： RRKMWVISRMWBAL-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=O)C=C(C=1O)O
• BRN： 1956546

Computed Properties

• Exact Mass: 168.04200
• Monoisotopic Mass: 168.042259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 66.8
• Surface Charge: 0
• Tautomer Count: 12

Experimental Properties

• Color/Form: crystallization
• Density: 1.378
• Melting Point: 131-134 °C (lit.)
• Boiling Point: 339.9 ºC at 760 mmHg
• Flash Point: 143.1 ºC
• Refractive Index: 1.63
• PSA: 66.76000
• LogP: 0.91890
• Solubility: Not determined
• pka: 7.63±0.23(Predicted)

3,4-Dihydroxy-5-methoxybenzaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：CU5620000
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：under inert gas (nitrogen or Argon) at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 3,4-Dihydroxy-5-methoxybenzaldehyde

3,4-Dihydroxy-5-methoxybenzaldehyde (CAS No. 3934-87-0): A Comprehensive Overview

3,4-Dihydroxy-5-methoxybenzaldehyde, a naturally occurring aromatic aldehyde, has garnered significant attention in recent years due to its diverse biological activities and potential applications in various fields. This compound, identified by the CAS registry number 3934-87-0, is characterized by its unique structure, which includes a benzaldehyde backbone with hydroxyl and methoxy substituents at specific positions. The presence of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a subject of interest in both academic and industrial research.

The benzaldehyde moiety serves as the foundation of this compound, while the hydroxyl (-OH) and methoxy (-OCH3) groups contribute to its reactivity and solubility. The hydroxyl groups at positions 3 and 4 on the benzene ring introduce hydrophilic characteristics, enhancing the compound's ability to interact with polar solvents and biological systems. Conversely, the methoxy group at position 5 introduces an electron-donating effect, which can influence the electronic properties of the molecule and its reactivity in various chemical reactions. This balance of functional groups makes 3,4-dihydroxy-5-methoxybenzaldehyde a versatile compound with potential applications in pharmaceuticals, cosmetics, and food additives.

Recent studies have highlighted the antioxidant properties of 3,4-dihydroxy-5-methoxybenzaldehyde, which are attributed to its ability to scavenge free radicals and inhibit oxidative stress. This property has led to its exploration as a potential ingredient in skincare products aimed at combating aging and protecting against environmental stressors. Additionally, research has demonstrated its anti-inflammatory effects, which could be beneficial in treating conditions such as arthritis and inflammatory bowel disease.

In the field of pharmacology, 3,4-dihydroxy-5-methoxybenzaldehyde has shown promise as a lead compound for drug development. Its ability to modulate cellular signaling pathways and interact with key enzymes involved in disease progression makes it a valuable candidate for therapeutic interventions. For instance, studies have indicated its potential as an anticancer agent due to its ability to induce apoptosis in cancer cells while sparing healthy cells.

The synthesis of 3,4-dihydroxy-5-methoxybenzaldehyde can be achieved through various methods, including oxidation of the corresponding alcohol or hydrolysis of specific esters. Researchers have also explored biotechnological approaches, such as enzymatic synthesis, to enhance the efficiency and sustainability of production processes. These advancements have made it possible to scale up production for commercial applications while maintaining high purity standards.

From an environmental perspective, 3,4-dihydroxy-5-methoxybenzaldehyde has been studied for its role in natural product biosynthesis and its potential as a green chemical intermediate. Its biodegradability and low toxicity profile make it an attractive option for eco-friendly formulations in agriculture and personal care products.

In conclusion, 3,4-dihydroxy-5-methoxybenzaldehyde (CAS No. 3934-87-0) is a multifaceted compound with a wide range of applications across different industries. Its unique chemical structure, coupled with its diverse biological activities, positions it as a valuable asset in both research and commercial settings. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and innovation.